Cas no 104629-55-2 (2-Butenedioic acid, 2-hydroxy-, dimethyl ester)

• Product Name: 2-Butenedioic acid, 2-hydroxy-, dimethyl ester
• CAS No: 104629-55-2
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 1145539
• PubChem ID: 71333264
• Update Time: 2025-04-20

2-Butenedioic acid, 2-hydroxy-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-hydroxy-, dimethyl ester
• dimethyl 2-hydroxybut-2-enedioate
• SY355512
• DTXSID90761552
• 104629-55-2
• 1,4-DIMETHYL 2-HYDROXYBUT-2-ENEDIOATE
• D88170

• Inchi： 1S/C6H8O5/c1-10-5(8)3-4(7)6(9)11-2/h3,7H,1-2H3
• InChI Key： BAPVQDFPFGCSEC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC(=O)OC)O)=O

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters